Cas no 1246818-00-7 (3,5-Dimethyl-4-isothiocyanato-phenol)

• Product Name: 3,5-Dimethyl-4-isothiocyanato-phenol
• CAS No: 1246818-00-7
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 1061515
• Update Time: 2025-06-20

3,5-Dimethyl-4-isothiocyanato-phenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-isothiocyanato-phenol
• 3,5-dimethyl-4-isothiocyanatophenol

• Inchi： 1S/C9H9NOS/c1-6-3-8(11)4-7(2)9(6)10-5-12/h3-4,11H,1-2H3
• InChI Key： CEUCLBRTBJPLGR-UHFFFAOYSA-N
• SMILES： S=C=NC1C(C)=CC(=CC=1C)O

Computed Properties

• Exact Mass: 179.04000

Experimental Properties

• PSA: 64.68000
• LogP: 2.74330

Additional information on 3,5-Dimethyl-4-isothiocyanato-phenol

Professional Introduction to 3,5-Dimethyl-4-isothiocyanato-phenol (CAS No: 1246818-00-7)

3,5-Dimethyl-4-isothiocyanato-phenol, identified by the Chemical Abstracts Service Number (CAS No) 1246818-00-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its isothiocyanate functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural motif of 3,5-Dimethyl-4-isothiocyanato-phenol incorporates a phenolic ring substituted with methyl groups at the 3rd and 5th positions, enhancing its reactivity and potential applications in medicinal chemistry.

The isothiocyanate (-N=C=S) moiety in 3,5-Dimethyl-4-isothiocyanato-phenol is particularly noteworthy due to its high reactivity. This group readily participates in nucleophilic addition reactions, forming thioureas, carbamates, and other derivatives that are pivotal in drug discovery. The presence of methyl groups at the 3rd and 5th positions of the phenyl ring not only influences the electronic properties of the molecule but also impacts its solubility and metabolic stability, making it a versatile building block for pharmacophore design.

In recent years, 3,5-Dimethyl-4-isothiocyanato-phenol has been explored as a key intermediate in the development of novel therapeutic agents. Its ability to undergo facile reactions with nucleophiles has been leveraged in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating compounds that modulate enzyme activity relevant to inflammatory and oxidative stress pathways. These pathways are implicated in a wide range of diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions.

One of the most compelling aspects of 3,5-Dimethyl-4-isothiocyanato-phenol is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling cascades, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically interact with kinase domains using 3,5-Dimethyl-4-isothiocyanato-phenol as a scaffold, researchers have been able to develop potent inhibitors with potential therapeutic applications. The isothiocyanate group allows for precise functionalization, enabling the creation of analogs with optimized binding affinities and selectivity.

Moreover, the compound has been investigated for its antimicrobial properties. The isothiocyanate moiety is known to exhibit broad-spectrum activity against bacteria and fungi by disrupting essential cellular processes. This makes 3,5-Dimethyl-4-isothiocyanato-phenol a promising candidate for developing novel antimicrobial agents to combat drug-resistant pathogens. Current research is focused on optimizing its efficacy while minimizing potential toxicity, ensuring that it can be safely translated into clinical applications.

The structural features of 3,5-Dimethyl-4-isothiocyanato-phenol also make it an attractive candidate for use in material science applications. For example, its ability to form covalent bonds with various functional groups allows for the creation of polymers and coatings with tailored properties. These materials could find applications in biodegradable packaging, medical implants, and other advanced technological fields where precise molecular design is essential.

In conclusion,3,5-Dimethyl-4-isothiocyanato-phenol (CAS No: 1246818-00-7) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique reactivity and structural features make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies for utilizing this compound,3,5-Dimethyl-4-isothiocyanato-phenol is poised to play an increasingly significant role in the development of innovative therapeutic strategies and advanced materials.